Cas no 2228465-23-2 (1-(But-3-yn-1-yl)-2,5-difluoro-4-methylbenzene)

• Product Name: 1-(But-3-yn-1-yl)-2,5-difluoro-4-methylbenzene
• CAS No: 2228465-23-2
• MF: C₁₁H₁₀F₂
• MW: 180.193910121918
• CID: 5604627
• PubChem ID: 165614087
• Update Time: 2025-06-16

1-(But-3-yn-1-yl)-2,5-difluoro-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• EN300-1762827
• 2228465-23-2
• 1-(but-3-yn-1-yl)-2,5-difluoro-4-methylbenzene
• 1-(But-3-yn-1-yl)-2,5-difluoro-4-methylbenzene

• Inchi： 1S/C11H10F2/c1-3-4-5-9-7-10(12)8(2)6-11(9)13/h1,6-7H,4-5H2,2H3
• InChI Key： GFEBIMGBEABLKZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1CCC#C)F

Computed Properties

• Exact Mass: 180.07505664g/mol
• Monoisotopic Mass: 180.07505664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Additional information on 1-(But-3-yn-1-yl)-2,5-difluoro-4-methylbenzene

Comprehensive Overview of 1-(But-3-yn-1-yl)-2,5-difluoro-4-methylbenzene (CAS No. 2228465-23-2)

1-(But-3-yn-1-yl)-2,5-difluoro-4-methylbenzene, with the CAS number 2228465-23-2, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This compound, characterized by its unique alkynyl and difluoromethyl substituents, serves as a versatile building block for the synthesis of complex molecules. Its molecular structure, featuring a benzene ring with fluorine and methyl groups, makes it particularly valuable for applications requiring precise electronic and steric tuning.

In recent years, the demand for fluorinated aromatic compounds like 1-(But-3-yn-1-yl)-2,5-difluoro-4-methylbenzene has surged due to their role in the development of advanced materials and bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, where fluorination is known to enhance metabolic stability and bioavailability. Additionally, its alkyne functionality allows for click chemistry applications, a hot topic in modern synthetic methodologies. This aligns with the growing interest in green chemistry and sustainable synthesis, as the compound can facilitate efficient, low-waste reactions.

The compound's CAS No. 2228465-23-2 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthetic routes, physical properties, and safety data, underscoring the need for detailed technical information. For instance, its melting point, solubility, and spectroscopic data are critical for laboratory applications. Moreover, its compatibility with palladium-catalyzed coupling reactions is a common focus, given the popularity of cross-coupling strategies in organic synthesis.

From an industrial perspective, 1-(But-3-yn-1-yl)-2,5-difluoro-4-methylbenzene is valued for its role in producing high-performance polymers and electronic materials. The incorporation of fluorine atoms into aromatic systems often improves thermal stability and chemical resistance, making such compounds ideal for optoelectronic devices and coatings. This ties into broader trends like the rise of flexible electronics and energy-efficient materials, where fluorinated aromatics play a pivotal role.

In summary, 1-(But-3-yn-1-yl)-2,5-difluoro-4-methylbenzene (CAS No. 2228465-23-2) represents a critical intersection of chemistry, materials science, and pharmaceuticals. Its unique structural features and functional groups make it a sought-after reagent for innovative applications. As research continues to uncover new uses for fluorinated and alkynyl-substituted compounds, this molecule is poised to remain a focal point in scientific and industrial advancements.